Cas no 592552-44-8 (Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester)

• Product Name: Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester
• CAS No: 592552-44-8
• MF: C₉H₉NO₆
• MW: 227.170862913132
• CID: 1614023
• Update Time: 2024-08-30

Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester
• Acetic acid, 2-(3-hydroxy-2-nitrophenoxy)-, methyl ester

• Inchi： 1S/C9H9NO6/c1-15-8(12)5-16-7-4-2-3-6(11)9(7)10(13)14/h2-4,11H,5H2,1H3
• InChI Key： DWYBNBXAPFKPES-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC(O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 227.04297

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 355.5±27.0 °C(Predicted)
• PSA: 98.9
• pka: 4.73±0.10(Predicted)